Cas no 1805283-29-7 (Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805283-29-7
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4844742
• Update Time: 2025-11-07

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-9(20)3-6-7(4-13)11(22-12(16,17)18)19-5-8(6)10(14)15/h5,10H,2-4H2,1H3
• InChI Key： RDGYPMIXGXGPKW-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(F)F)C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805283-29-7): A Comprehensive Overview

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805283-29-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The unique combination of functional groups, including a chloromethyl group, difluoromethyl group, and trifluoromethoxy group, makes it a versatile intermediate in synthetic chemistry.

The Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate molecule exhibits a pyridine core, which is a common scaffold in many bioactive molecules. The presence of multiple fluorinated substituents enhances its lipophilicity and metabolic stability, making it an attractive candidate for further medicinal chemistry exploration. Recent studies have highlighted the potential of fluorinated pyridines in the design of drugs with improved pharmacokinetic profiles.

In the realm of drug development, this compound has been explored as a precursor for synthesizing more complex molecules with targeted biological activities. The chloromethyl group provides a reactive site for further functionalization, allowing chemists to introduce additional moieties such as amino groups or heterocycles. Such modifications can lead to the discovery of new compounds with enhanced efficacy and reduced side effects.

One of the most compelling aspects of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it a promising candidate for designing kinase inhibitors with high selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with greater accuracy. Using molecular docking simulations, scientists have been able to identify how Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate interacts with kinase domains. These studies suggest that the compound can bind to the ATP-binding site of kinases, thereby inhibiting their activity. Such insights are invaluable for optimizing the compound's structure and improving its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic route but also contribute to the scalability of production, which is essential for industrial applications.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. In particular, trifluoromethoxy and difluoromethyl groups have been shown to increase the binding affinity of drug candidates to their targets. This has led to an increased interest in developing fluorinated pyridines as key structural elements in new drugs.

Current research is focused on expanding the chemical space explored by compounds like Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate. By incorporating additional functional groups or exploring different substitution patterns on the pyridine ring, scientists aim to discover novel molecules with unique biological activities. High-throughput screening (HTS) techniques are being employed to rapidly evaluate large libraries of compounds for their potential therapeutic value.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanisms of action and exploring new applications. As our understanding of disease pathways continues to evolve, so does our ability to design targeted therapies. Compounds like Ethyl 3-(chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-acetate represent a cornerstone in this endeavor, offering a foundation for innovative drug development.